Cas no 320778-92-5 ((1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine)

• Product Name: (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine
• CAS No: 320778-92-5
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD12756010
• CID: 301300
• PubChem ID: 11275066
• Update Time: 2025-10-29

(1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine
• (1R,2R)-(-)-N,N-Dimethylcyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine,N1,N1-dimethyl-, (1R,2R)-
• trans-N,N-Dimethyl-1,2-Cyclohexanediamine (racemic)
• TRANS-N1,N1-DIMETHYLCYCLOHEXANE-1,2-DIAMINE
• (1R,2R)-1-amino-2-(dimethylamino)cyclohexane
• 1,2-Cyclohexanediamine,N,N-dimethyl-, (1R,2R)-
• 1,2-Cyclohexanediamine,N,N-dimethyl-,(1R,2R)-(9CI)
• (1R,2R)-N,N-Dimethyl-1,2-cyclohexanediamine
• (1R,2R)-(-)-N,N-Dimethyl-1,2-cyclohexanediamine
• Trans-N,N-Dimethylcyclohexane-1,2-Diamine
• trans-n,n-dimethyl-1,2-diaminocyclohexane
• 1,2-Cyclohexanediamine, N,N-dimethyl-, trans-
• (1R,2R)-N1,N1-Dimethyl-1,2-cyclohexanediamine
• (R*,R*)-1-amino-2-(dimethylamino)cyclohexane
• (1R,2R)-N,N-Dimethyl-1,2-diaminocyclohexane
• (1R,2R)-1-N,1-N-DIMETHYLCYCLOH
• (1R,2R)-N1,N1-dimethylcyclohexane-1,2-diamine-2HCl
• (1R,2R)-N1,N1-DiMethylcyclohexane-1,2-diaMine dihydrochloride
• (1R,2R)-N',N'-Dimethyl-1,2-diaminocyclohexane
• (1R,2R)-N',N'-Dimethyl-1,2-diaminocyclohexane,99%e.e.
• (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine
• trans-N,-N-dimethylcyclohexane 1,2-diamine
• trans-n,n-dimethyl cyclohexane-1,2-diamine
• A821122
• A851709
• AKOS015850757
• trans-N,N-dimethyl-1,2-cyclohexane diamine
• trans 2-(dimethylamino)cyclohexyl-amine
• trans-N,N-Dimethyl-1,2-cyclohexanediamine
• (1R,2R)-N,N-dimethyl-cyclohexane-1,2-diamine
• trans-N, N-dimethylcyclohexane-1,2-diamine
• rac-trans-n,n-dimethylcyclohexane-1,2-diamine
• CS-0090931
• C76115
• trans-2-(dimethylamino)cyclohexylamine
• 67198-21-4
• SCHEMBL113492
• AKOS005264506
• N,N-dimethyl-trans-1,2-cyclohexanediamine
• EN300-75628
• (R,R)-(-)-N,N-Dimethyl-1,2-cyclohexanediamine
• (1R,2R)-2-N,2-N-dimethylcyclohexane-1,2-diamine
• MFCD09838678
• (1R,2R)-N1,N1-dimethylcyclohexane-1,2-diamine;trans-N1,N1-Dimethylcyclohexane-1,2-diamine
• A1-02009
• DTXSID30460779
• AMY28781
• DS-5773
• trans 2-(dimethylamino)cyclohexylamine
• FRDZGSBXKJXGNR-HTQZYQBOSA-N
• MFCD09054929
• C15575
• 320778-92-5
• Trans-(1R,2R)-N,N-Dimethyl-cyclohexane-1,2-diamine
• trans-N,N1-dimethyl-cyclohexane-1,2-diamine
• DB-214542
• trans-N1,N1-Dimethyl-1,2-diaminocyclohexane

• MDL： MFCD12756010
• Inchi： 1S/C8H18N2/c1-10(2)8-6-4-3-5-7(8)9/h7-8H,3-6,9H2,1-2H3/t7-,8-/m1/s1
• InChI Key： FRDZGSBXKJXGNR-HTQZYQBOSA-N
• SMILES： N(C)(C)[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 214.1
• Monoisotopic Mass: 214.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 0.92
• Melting Point: No data available
• Boiling Point: 180 ºC
• Flash Point: 62 ºC
• PSA: 29.26000
• LogP: 1.51820
• pka: 10.52±0.70(Predicted)

(1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine

Comprehensive Overview of (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine (CAS No. 320778-92-5)

(1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine (CAS No. 320778-92-5) is a chiral diamine compound with significant applications in asymmetric synthesis and pharmaceutical research. This compound, often referred to as a chiral auxiliary or ligand, plays a crucial role in the development of enantioselective catalysts. Its unique stereochemistry and structural properties make it a valuable tool for chemists working in drug discovery and fine chemical synthesis.

The molecular structure of (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine features a cyclohexane backbone with two amine groups at the 1 and 2 positions, both in the R-configuration. The N,N-dimethyl substitution enhances its stability and reactivity, making it suitable for various catalytic applications. Researchers often explore its use in asymmetric hydrogenation, C-C bond formation, and other stereoselective transformations.

One of the most notable applications of (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine is in the synthesis of chiral pharmaceuticals. With the growing demand for enantiopure drugs, this compound has gained attention for its ability to induce high enantioselectivity in reactions. For example, it has been employed in the preparation of beta-amino alcohols and chiral amines, which are key intermediates in many therapeutic agents.

In recent years, the compound has also been investigated for its potential in green chemistry applications. As industries shift toward sustainable practices, (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine is being explored as a ligand for metal-catalyzed reactions that minimize waste and reduce energy consumption. Its compatibility with earth-abundant metals like iron and copper makes it an attractive candidate for eco-friendly catalytic systems.

The synthesis of (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine typically involves the resolution of racemic mixtures or asymmetric hydrogenation of precursor compounds. Advanced techniques such as enzymatic resolution and chiral chromatography are often employed to achieve high enantiomeric purity. These methods align with the increasing focus on precision synthesis in modern chemical research.

From a commercial perspective, the demand for (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine is driven by its versatility in pharmaceutical and agrochemical industries. Companies specializing in custom synthesis and catalysis development frequently seek this compound for proprietary projects. Its market growth is further supported by trends in personalized medicine and targeted drug delivery, where chiral specificity is paramount.

Researchers and manufacturers often inquire about the storage conditions and handling guidelines for (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine. Proper storage in a cool, dry environment under inert atmosphere is recommended to maintain its stability. Additionally, its compatibility with various solvents and reagents is a common topic of discussion in chemical forums and research publications.

In summary, (1R,2R)-N2,N2-dimethylcyclohexane-1,2-diamine (CAS No. 320778-92-5) is a highly valuable chiral building block with broad applications in asymmetric synthesis and drug development. Its role in advancing green chemistry and enantioselective catalysis underscores its importance in contemporary chemical research. As the demand for chiral compounds continues to rise, this diamine is poised to remain a key player in the field.